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Compound of Interest

Compound Name: Chlorosoman

Cat. No.: B1197869

An In-depth Technical Guide to Chlorosoman

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorosoman, with the IUPAC name 3,3-Dimethylbutan-2-yl methylphosphonochloridate, is an
organophosphorus compound that is a chlorine analog of the nerve agent Soman.[1][2][3]
Structurally, the fluorine atom in Soman is replaced by a chlorine atom in Chlorosoman.[2][4]
While it is a highly toxic compound, it is reported to be at least 2.5 times less toxic than Soman.
[1] Primarily, Chlorosoman is recognized as a precursor substance in the synthesis of Soman.
[1][3] This guide provides a comprehensive overview of its chemical structure, properties, and
available technical information.

Chemical Structure and Identifiers

The chemical identity of Chlorosoman is well-established, with a specific molecular formula
and various identifiers.

Key Identifiers
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Identifier Value

3,3-Dimethylbutan-2-yl

UPAC Name methylphosphonochloridate[1]

Other Names Pinacolyl methylphosphonochloridate[1][3]
CAS Number 7040-57-5[1]

Molecular Formula C7H16CIO2P[1][3]

SMILES CC(C(C)(C)C)OP(=0O)(C)CI[1][5]

InChl Key XVNBZVNXIMOQEX-UHFFFAOYSA-N[1]

Chemical Structure Visualization

Caption: 2D Chemical Structure of Chlorosoman.

Physicochemical Properties

The physical and chemical properties of Chlorosoman are summarized below. It is important
to note that some of these properties are estimated.[1]

Property Value Unit

Molar Mass 198.63 g-mol-1[1][3]
Solubility in water 1,030 mg/L[1][3]
Vapor Pressure 0.207 mm Hg[1][3]

Synthesis and Reactivity
Synthesis Protocols

Chlorosoman can be synthesized through methods analogous to the production of Soman,
with the key difference being the omission of the fluoridation step.[1] Two primary synthetic
routes have been described:
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¢ Finkelstein Reaction: This method involves the reaction of Soman with a solution of sodium
chloride in dimethylformamide (DMF).[1]

o Metathetic Reaction: A hypothetical fluoride substitution can be achieved through the
reaction of Soman with anhydrous aluminum chloride and sodium chloride in a suitable
solvent. This reaction precipitates sodium hexafluoroaluminate.[1]

A general synthesis pathway involves the reaction of methylphosphonic dichloride and

pinacolyl alcohol.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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